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Compound of Interest

Compound Name: 6-Methylnicotinamide

Cat. No.: B127979 Get Quote

Technical Support Center: 6-Methylnicotinamide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 6-
Methylnicotinamide.

Frequently Asked Questions (FAQs)
Q1: What is 6-Methylnicotinamide?

A1: 6-Methylnicotinamide is a derivative of nicotinamide and is considered an endogenous

metabolite.[1][2] It is utilized in biochemical research to study metabolic pathways and has

potential applications in pharmaceutical development, particularly for neurological disorders.[3]

Q2: What are the key physicochemical properties of 6-Methylnicotinamide?

A2: Key physicochemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₇H₈N₂O

Molecular Weight 136.15 g/mol

Melting Point 197-199 °C [4]

Appearance White to off-white solid [3][4]

Calculated LogP 0.35

Calculated Water Solubility

(log₁₀WS)
-1.88 mol/L [5]

Q3: In which solvents is 6-Methylnicotinamide soluble?

A3: 6-Methylnicotinamide has published solubility data in Dimethyl Sulfoxide (DMSO) and

water. For in vitro and in vivo experiments, various co-solvent systems are also recommended.

Solvent / Solvent System Solubility / Concentration Notes

DMSO 50 mg/mL (367.24 mM)
Ultrasonic assistance is

recommended.[2]

Water 3.33 mg/mL (24.46 mM)

Requires sonication, warming,

and heating to 60°C for

dissolution.[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (18.36 mM)

Solvents should be added

sequentially.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (18.36 mM) -

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (18.36 mM) -

10% DMSO, 40% PEG300,

5% Tween 80, 45% Saline
2 mg/mL (14.69 mM) Sonication is recommended.[6]
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Issue 1: Difficulty dissolving 6-Methylnicotinamide in aqueous solutions.

Problem: You are observing that 6-Methylnicotinamide is not fully dissolving in water or

buffer at your desired concentration.

Solution Workflow:

Start: Undissolved 6-Methylnicotinamide

Apply Ultrasound

Gently Heat Solution
(up to 60°C)

Assess Solubility

Consider Co-solvents
(e.g., DMSO)

No

Fully Dissolved

Yes

Assess Solubility

Adjust pH (use with caution)

No Yes

Still Undissolved
(Re-evaluate concentration)

Persistent Issue
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Troubleshooting workflow for dissolution issues.

Detailed Steps:

Mechanical Agitation: Begin by vortexing the solution vigorously.

Sonication: Use an ultrasonic bath to aid in the dispersion and dissolution of the

compound.[2]

Heating: Gently warm the solution. For aqueous solutions, heating up to 60°C can

significantly improve solubility.[2]

Co-solvents: If working with a stock solution for cell culture, first dissolve 6-
Methylnicotinamide in a small amount of DMSO to create a concentrated stock.[2] This

stock can then be diluted into your aqueous experimental medium. Ensure the final DMSO

concentration is non-toxic to your cells (typically <0.5%).

pH Adjustment: While specific data on pH-dependent solubility is limited, the pyridine

structure suggests that adjusting the pH may alter solubility. This should be approached

with caution as it can affect compound stability and experimental conditions.

Issue 2: Precipitation of 6-Methylnicotinamide upon dilution of a stock solution.

Problem: Your 6-Methylnicotinamide, dissolved in a high-concentration stock (e.g., in

DMSO), precipitates when diluted into an aqueous buffer or cell culture medium.

Solutions:

Increase Dilution Volume: Dilute the stock solution into a larger volume of the aqueous

phase to avoid reaching the solubility limit.

Stepwise Dilution: Perform serial dilutions instead of a single large dilution.

Use of Surfactants: For in vivo formulations, the inclusion of surfactants like Tween-80 can

help maintain solubility.[1][6]

Warm the Diluent: Gently warming the aqueous diluent before adding the stock solution

can sometimes prevent precipitation.
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Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in DMSO

Materials:

6-Methylnicotinamide (MW: 136.15 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Ultrasonic bath

Procedure:

1. Weigh out 1.36 mg of 6-Methylnicotinamide and transfer it to a sterile microcentrifuge

tube.

2. Add 100 µL of anhydrous DMSO to the tube.

3. Vortex the tube for 1-2 minutes to facilitate dissolution.

4. If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10

minutes.

5. Visually inspect the solution to ensure it is clear and free of particulates.

6. Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[1]

Protocol: General Application in Cell Culture

Objective: To treat cultured cells with a final concentration of 100 µM 6-Methylnicotinamide.
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Procedure:

1. Thaw the 10 mM stock solution of 6-Methylnicotinamide at room temperature.

2. Prepare the final working solution by diluting the stock solution 1:100 in pre-warmed cell

culture medium. For example, add 10 µL of the 10 mM stock to 990 µL of cell culture

medium.

3. Gently mix the working solution by inverting the tube.

4. Remove the existing medium from the cultured cells and replace it with the medium

containing 6-Methylnicotinamide.

5. Incubate the cells for the desired experimental duration.

Note: Always include a vehicle control (medium with the same final concentration of DMSO)

in your experimental design.

Signaling Pathway Context
6-Methylnicotinamide is structurally related to nicotinamide and is relevant in the context of

the Nicotinamide N-methyltransferase (NNMT) metabolic pathway. NNMT is a key enzyme in

the metabolism of nicotinamide, a form of vitamin B3 and a precursor for NAD+. This pathway

plays a crucial role in cellular energy metabolism and epigenetic regulation.
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The NNMT metabolic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127979#6-methylnicotinamide-solubility-issues-and-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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